Cas no 629658-03-3 (Pyrazinamine, 6-chloro-N-[(3,5-dimethoxyphenyl)methyl]-)

• Product Name: Pyrazinamine, 6-chloro-N-[(3,5-dimethoxyphenyl)methyl]-
• CAS No: 629658-03-3
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 1648217
• Update Time: 2024-09-12

Pyrazinamine, 6-chloro-N-[(3,5-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 6-chloro-N-[(3,5-dimethoxyphenyl)methyl]-
• 2-Pyrazinamine, 6-chloro-N-[(3,5-dimethoxyphenyl)methyl]-

• Inchi： 1S/C13H14ClN3O2/c1-18-10-3-9(4-11(5-10)19-2)6-16-13-8-15-7-12(14)17-13/h3-5,7-8H,6H2,1-2H3,(H,16,17)
• InChI Key： YGVLCJAABUHWQR-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC(OC)=CC(OC)=C2)=NC(Cl)=CN=C1

Computed Properties

• Exact Mass: 279.07762

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 438.2±40.0 °C(Predicted)
• PSA: 56.27
• pka: 0.69±0.10(Predicted)